![molecular formula C5H7N3O B7968097 5-Methyl-oxazole-4-carboxamidine](/img/structure/B7968097.png)
5-Methyl-oxazole-4-carboxamidine
Overview
Description
5-Methyl-oxazole-4-carboxamidine is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibitory Activity on Blood Platelet Aggregation : Methyl 5-substituted oxazole-4-carboxylates, including derivatives similar to 5-Methyl-oxazole-4-carboxamidine, have been synthesized and evaluated for their inhibitory activity on blood platelet aggregation. Some of these compounds showed activity comparable to aspirin, with 5-(3, 4, 5-trimethoxyphenyl) oxazole-4-carboxamide being the most active in ex vivo tests (Ozaki et al., 1983).
Application in the Synthesis of Macrolides : Oxazoles, including those similar to 5-Methyl-oxazole-4-carboxamidine, can act as masked forms of activated carboxylic acids, useful in the synthesis of macrolides. This has been applied in the synthesis of compounds like recifeiolide and curvularin (Wasserman et al., 1981).
Preparation as Fluorescent Probes : The synthesis of several 2,5-disubstituted oxazole-4-carboxylates, related to 5-Methyl-oxazole-4-carboxamidine, has been explored. These compounds have shown good fluorescence quantum yields and moderate solvent sensitivity, making them suitable as fluorescent probes (Ferreira et al., 2010).
Effect on DNA : A study on 5-(3-Methyl-1-triazeno)imidazole-4-carboxamide, a compound structurally related to 5-Methyl-oxazole-4-carboxamidine, showed that it affects DNA. It was found to cause rapid hydrolysis when added to calf thymus DNA and induced repair synthesis of DNA while inhibiting semi-conservative replication (Mizuno & Decker, 1976).
Synthesis of Natural Products : The synthesis of 2-phenyl-4,5-substituted oxazoles, which are structurally related to 5-Methyl-oxazole-4-carboxamidine, has been reported. These compounds have been used in the synthesis of naturally occurring products like texamine and uguenenazole (Kumar et al., 2012).
properties
IUPAC Name |
5-methyl-1,3-oxazole-4-carboximidamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-3-4(5(6)7)8-2-9-3/h2H,1H3,(H3,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHDZSHZBOJRRAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CO1)C(=N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-oxazole-4-carboxamidine |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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